Cas no 2167634-49-1 (2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol)

• Product Name: 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol
• CAS No: 2167634-49-1
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5848910
• PubChem ID: 165520945
• Update Time: 2025-06-15

2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol
• EN300-1269486
• 2-methoxy-1-{4-methyl-5-[(methylamino)methyl]-1,3-thiazol-2-yl}ethan-1-ol
• 2167634-49-1

• Inchi： 1S/C9H16N2O2S/c1-6-8(4-10-2)14-9(11-6)7(12)5-13-3/h7,10,12H,4-5H2,1-3H3
• InChI Key： TWVHXQFYLRXNJY-UHFFFAOYSA-N
• SMILES： S1C(CNC)=C(C)N=C1C(COC)O

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol

Comprehensive Overview of 2-Methoxy-1-{4-Methyl-5-(Methylamino)Methyl-1,3-Thiazol-2-Yl}Ethan-1-Ol (CAS No. 2167634-49-1)

The compound 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol (CAS No. 2167634-49-1) is a structurally unique molecule with significant potential in pharmaceutical and biochemical research. Its complex name highlights key functional groups, including a methoxy moiety, a thiazole ring, and a methylamino substituent, which collectively contribute to its diverse reactivity and applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzymes or receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s thiazole core is particularly noteworthy, as thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methylamino group further enhances its bioactivity, making it a candidate for modulating protein-protein interactions or enzyme inhibition.

From a synthetic perspective, CAS No. 2167634-49-1 exemplifies the growing trend toward fragment-based drug discovery, where small molecular fragments are optimized for binding affinity. Its methoxy-ethanol side chain offers solubility advantages, a critical factor in drug formulation and bioavailability. These attributes align with current industry priorities, such as developing orally bioavailable therapeutics and overcoming drug resistance in infectious diseases.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol could serve as a scaffold for designing next-generation pesticides or herbicides, leveraging its thiazole ring’s stability and bioactivity. Additionally, its application in material science, such as in the synthesis of functionalized polymers, is an emerging area of exploration.

As the scientific community continues to investigate CAS No. 2167634-49-1, questions about its synthetic routes, mechanism of action, and toxicological profile remain central to discussions. Online searches frequently include queries like "thiazole derivatives in drug discovery" or "methoxy-ethanol side chain effects," reflecting broader interest in its properties. Future studies may focus on structure-activity relationships (SAR) to optimize its efficacy for specific therapeutic targets.

In summary, 2-methoxy-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to agricultural chemistry—underscore the importance of interdisciplinary research in unlocking the full potential of such compounds.